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Compound of Interest

Compound Name: CBK289001

Cat. No.: B1668688

For immediate reference, this document provides essential safety and logistical information for
the proper disposal of the research chemical CBK289001. Adherence to these procedures is
critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This
guide is intended for researchers, scientists, and drug development professionals who handle
this compound.

Chemical and Physical Properties

A summary of the key quantitative data for CBK289001 is provided below. This information is
essential for understanding the compound's characteristics and for making informed decisions
regarding its handling and disposal.

Property Value

Molecular Formula C19H20N60O4

Molecular Weight 396.40 g/mol

CAS Number 1212663-24-5
Appearance White to off-white solid
Solubility in DMSO 100 mg/mL (252.27 mM)

Disposal Protocol for CBK289001
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The following protocol outlines the step-by-step procedure for the safe disposal of CBK289001.
This protocol is based on general best practices for chemical waste management and should
be adapted to comply with all applicable local, state, and federal regulations, as well as
institutional policies. Crucially, the official Safety Data Sheet (SDS) for CBK289001, available
from the supplier, must be consulted prior to any handling or disposal of this compound.

Personal Protective Equipment (PPE) Required:

NIOSH-approved respirator

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Lab coat

Procedure:
o Waste Identification and Segregation:

o All waste materials contaminated with CBK289001, including unused compound,
solutions, contaminated labware (e.g., pipette tips, vials), and personal protective
equipment, must be segregated as hazardous chemical waste.

o Do not mix CBK289001 waste with other chemical waste streams unless compatibility has
been confirmed.

o Waste Collection:

o Collect solid CBK289001 waste in a clearly labeled, sealable, and chemically resistant
container.

o Collect liquid waste containing CBK289001 in a separate, leak-proof, and appropriately
labeled container. The container should be compatible with the solvents used.

e Labeling:

o Clearly label the waste container with the following information:
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= "Hazardous Waste"
= "CBK289001"
= CAS Number: "1212663-24-5"

= An accurate description of the contents (e.g., "Solid CBK289001 waste," "CBK289001
in DMSO solution™)

= The date of accumulation.

e Storage:
o Store the sealed waste container in a designated hazardous waste accumulation area.
o This area should be well-ventilated, secure, and away from incompatible materials.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

o Provide the waste manifest or any other required documentation to the disposal service.

o Under no circumstances should CBK289001 or its solutions be disposed of down the
drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the CBK289001 disposal procedure.
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CBK289001 Disposal Workflow
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Step 5: Arrange for Professional

Disposal via EHS or Contractor
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Caption: Logical workflow for the proper disposal of CBK289001.

Disclaimer: This information is intended as a guide and is not a substitute for the official Safety
Data Sheet (SDS) provided by the manufacturer. Always consult the SDS and your institution's
safety protocols before handling or disposing of any chemical.

 To cite this document: BenchChem. [Proper Disposal of CBK289001: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668688#cbk289001-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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